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Compound of Interest |

Compound Name: Cyclopenin
CAS No.: 19553-26-5
Cat. No.: B1149668

Get Quote

Cyclopenin (CAS: 20007-85-4) is a benzodiazepine alkaloid mycotoxin produced by

Penicillium species (e.g., P. cyclopium). Unlike standard pharmaceutical benzodiazepines, it is
a secondary metabolite with distinct neurotropic and potentially cytotoxic properties.

CRITICAL DISTINCTION: Do not confuse Cyclopenin with Cyclopentane (a flammable
solvent). Cyclopenin is a solid biological toxin.[1]

e Primary Hazard: Acute Toxicity (Oral/Dermal), CNS Depression, Potential Reproductive
Toxin.

» Waste Classification: Non-regulated RCRA Hazardous Waste (unless P-listed in specific
jurisdictions, which is rare). It must be managed as Category 6.1 Toxic Waste.

o Disposal Goal: Complete thermal destruction (Incineration) is the only validated method for
100% elimination. Chemical inactivation is reserved for surface decontamination only.

Pre-Disposal Logistics & Compatibility

Before initiating disposal, you must characterize the matrix. Cyclopenin is poorly soluble in
water but highly soluble in organic solvents (DMSO, Ethanol, Methanol). This solubility profile
dictates your waste stream.
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Table 1: Chemical Compatibility & Waste Segregation

Parameter Characteristic Operational Consequence

Segregate as "Solid Toxic

Physical State White crystalline solid o
Waste" (Blue/White Bin).

. Liquid waste will be "Organic
Solubility DMSO, Ethanol, Methanol
Solvent Waste."

WARNING: Do NOT mix
Cyclopenin-containing organic
o o solvents (like
Incompatibility Strong Oxidizers (Bleach) )
Methanol/Acetone) with
Bleach. This generates

chloroform and heat.

Susceptible to hydrolysis, but
Stability Acid/Base Labile not guaranteed to form non-

toxic byproducts in the lab.

Operational Disposal Protocols

Protocol A: Solid Waste (Pure Substance &
Contaminated Consumables)

For expired vials, weighing boats, gloves, and paper towels.
o Containment: Place all solid waste directly into a clear, 6-mil polyethylene bag.

o Double-Bagging: Seal the first bag and place it inside a second bag or a rigid High-Density
Polyethylene (HDPE) wide-mouth jar.

e Labeling: Apply a hazardous waste label.
o Constituents: "Cyclopenin Solid Waste (Mycotoxin)"

o Hazard Checkbox: "Toxic"[2][3]
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» Disposal Path: Transfer to the facility's High-Temperature Incineration stream. Do not
autoclave (autoclaving may volatilize or incompletely destroy the alkaloid structure).

Protocol B: Liquid Waste (Mother Liquors & Stock
Solutions)

For DMSO/Ethanol stock solutions.

Segregation: Do not pour down the drain.

Collection: Pour into a dedicated "Organic Solvent Waste" carboy (HDPE or Glass).

Labeling: List all solvents (e.g., "DMSO 99%, Cyclopenin <1%").

Disposal Path: Ship for Fuel Blending/Incineration via your licensed waste contractor.

Protocol C: Surface Decontamination & Spill Response

For benchtop spills or equipment cleaning.

The "Circle of Isolation” Technique:

Isolate: Delineate the spill area.

 Inactivate (Aqueous Only): If the spill is on a non-porous surface, apply 10% Freshly
Prepared Bleach (0.5% NaOCI).

o Mechanism:[4][5][6][7][8] Oxidative ring-opening of the benzodiazepine structure.

o Contact Time: Allow 30 minutes of contact time.

e Removal: Wipe up with absorbent pads.

e Solvent Wash: Because Cyclopenin is hydrophobic, the bleach may not solubilize it all.
Follow the bleach wipe with a 70% Ethanol or Acetone wipe to remove residual organic
residues.

» Disposal: Place all wipes into the Solid Toxic Waste bag (Protocol A).
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Decision Logic & Workflow

The following diagram illustrates the critical decision-making process for Cyclopenin disposal,
emphasizing the prohibition of mixing bleach with organic waste streams.

Cyclopenin Waste Generated

Determine Physical State

Solid Waste Liquid Waste
(Vials, Gloves, Wipes) (Solvents, Media)

Double Bag & Label Is the Solvent Organic?
DESTINATION: Incineration (DMSO, EtOH, MeOH)

es No (Water/Buffer)

Organic Waste Stream

Aqueous Waste Stream

J

Collect in Carboy CRITICAL SAFETY: Treat with 10% Bleach
NO BLEACH NEVER mix Bleach with (30 Mins Contact)
DESTINATION: Fuel Blending Organic Solvents! Adjust pH -> Chem Waste
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Caption: Operational workflow for Cyclopenin waste segregation. Note the critical divergence
for organic solvents to prevent hazardous chemical reactions.

Regulatory & Compliance (RCRA)

While Cyclopenin is not explicitly "P-listed" (acutely hazardous) under 40 CFR 261.33, it
meets the criteria for Generator Knowledge determination of toxicity.

o Waste Code Assignment: If your facility requires a code, use D001 (if in ignitable solvent) or
manage as Non-RCRA Regulated Toxic Waste.

o Documentation: Maintain an inventory log of Cyclopenin usage. In the event of a regulatory
audit, you must demonstrate that the waste was incinerated, not sewered.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2026 BenchChem. All rights reserved.

Tech Support


https://www.fda.gov/media/140749/download
https://www.qassurance.com/haccp-hazard-table-mycotoxins/
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.frontiersin.org/journals/environmental-science/articles/10.3389/fenvs.2021.764841/full
https://cdn.caymanchem.com/cdn/msds/28151m.pdf
https://uwaterloo.ca/safety-office/sites/default/files/uploads/files/bleach_inactivation_of_liquid_wastes_v.1.0_jan2022.pdf
https://www.sigmaaldrich.com/US/en/sds/sigald/459747
https://www.agas.com/msds/?cwNumber=1146&countryId=119&languageId=340700&uniqueToken=2c20385a-fc82-433e-a2fe-8042b787bb6f
https://public-pages-files-2025.frontiersin.org/journals/environmental-science/articles/10.3389/fenvs.2021.764841/pdf
https://www.benchchem.com/product/b1149668/docs#executive-safety-assessment-cyclopenin
https://www.benchchem.com/product/b1149668/docs#executive-safety-assessment-cyclopenin
https://www.benchchem.com/product/b1149668/docs#executive-safety-assessment-cyclopenin
https://www.benchchem.com/product/b1149668/docs#executive-safety-assessment-cyclopenin
https://www.benchchem.com/product/b1149668?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149668?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Safety Operating Guide

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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